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Compound of Interest

Compound Name: (-)-GSK598809

Cat. No.: B15617919

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(-)-GSK598809 is a potent and selective antagonist of the dopamine D3 receptor (DRD3).[1] Its

high affinity and selectivity for this receptor subtype have made it a valuable tool in

neuroscience research and a candidate for the development of therapeutics for substance use

disorders and other central nervous system conditions.[1] This technical guide provides a

comprehensive overview of the chemical properties, synthesis, mechanism of action, and

experimental protocols related to (-)-GSK598809.

Chemical Properties
(-)-GSK598809 is a complex heterocyclic molecule. Its chemical and physical properties are

summarized in the table below. While specific experimental data for some properties like

melting and boiling points are not readily available in the public domain, the provided

information is based on available data and computational predictions.
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Property Value Source

CAS Number 863680-46-0 [1]

IUPAC Name

5-[5-[3-[(1S,5R)-1-[2-fluoro-4-

(trifluoromethyl)phenyl]-3-

azabicyclo[3.1.0]hexan-3-

yl]propylsulfanyl]-4-methyl-

1,2,4-triazol-3-yl]-4-methyl-1,3-

oxazole

N/A

Molecular Formula C22H23F4N5OS [1]

Molecular Weight 481.51 g/mol [1]

SMILES

CC1=C(OC=N1)C2=NN=C(N2

C)SCCCN3C[C@@H]4C[C@

@]4(C3)C5=C(C=C(C=C5)C(F

)(F)F)F

[1]

InChI Key
ZKRWPAYTJMRKLJ-

BTYIYWSLSA-N
[1]

Solubility

The hydrochloride salt form is

noted to have enhanced water

solubility.

N/A

pKa Not experimentally determined. N/A

Melting Point Not available. N/A

Boiling Point Not available. N/A

Synthesis and Purification
A detailed, step-by-step synthesis protocol for (-)-GSK598809 is not publicly available.

However, the synthesis of the core 3-azabicyclo[3.1.0]hexane moiety has been described in the

literature. The general approach likely involves the multi-step construction of the heterocyclic

systems followed by their coupling.
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Purification of the final compound would typically be achieved through standard

chromatographic techniques.

General Purification Workflow
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Crude Product

Flash Chromatography

Initial Purification

Preparative HPLC

High-Purity Separation

Collect Fractions

Solvent Evaporation

Pure (-)-GSK598809

Cell Membrane

Dopamine D3 Receptor
Gi/o Protein

Activates

Adenylyl Cyclase
cAMP

Converts

Dopamine (Agonist)
Binds & Activates

(-)-GSK598809 (Antagonist) Binds & Blocks

Inhibits

ATP
Protein Kinase AActivates Downstream EffectsPhosphorylates
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Prepare Reagents

Incubate Membranes,
Radioligand & GSK598809

Rapid Filtration

Wash Filters

Scintillation Counting

Data Analysis (IC50 -> Ki)

 

Acclimatize Dogs

Oral Gavage:
Vehicle or GSK598809

IV Infusion:
Vehicle or Cocaine

(at Tmax of GSK598809)

Monitor Hemodynamics Collect Blood Samples

Analyze Hemodynamic Data Analyze Plasma
Concentrations (LC-MS/MS)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15617919/docs#gsk598809-a-technical-guide-for-
researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Contact our Ph.D. Support Team for a compatibility check
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